Cas no 69362-55-6 (Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-)

• Product Name: Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-
• CAS No: 69362-55-6
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 391882
• PubChem ID: 15122486
• Update Time: 2025-04-19

Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-
• AKOS015906222
• 69362-55-6
• 2-(2,2-dimethylpropanoyl)-5-methylcyclohexan-1-one

• Inchi： 1S/C12H20O2/c1-8-5-6-9(10(13)7-8)11(14)12(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： KPCQDPTYWVZONZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CCC1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14